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Compound Name: Dodecamethylpentasiloxane

Cat. No.: B120680

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dodecamethylpentasiloxane (CAS No. 141-63-9) is a linear, low-molecular-weight
organosilicon compound belonging to the family of polydimethylsiloxanes (PDMS).[1][2] It is a
clear, colorless, and odorless liquid characterized by its low viscosity, low surface tension, and
high thermal stability.[2][3] These properties make it a valuable component in a wide array of
applications, including as a basis for silicone oils and fluids designed for extreme temperatures,
a foam suppressant in lubricating oils, and an ingredient in personal care products.[2][3][4] This
technical guide provides a comprehensive overview of the core chemical and physical
properties of dodecamethylpentasiloxane, along with standardized experimental protocols for
their determination.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of dodecamethylpentasiloxane are
summarized in the tables below for ease of reference and comparison.

Table 1: General Chemical Properties
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Property Value Reference
bis[[dimethyl(trimethylsilyloxy)s
IUPAC Name , : _ 4 _ yisilyloxy) [4][5]
ilylJoxy]-dimethylsilane
1,1,1,3,3,5,5,7,7,9,9,9-
Synonyms Dodecamethylpentasiloxane, [6]
MD3M
CAS Number 141-63-9 [LII31041I51071I8]
Molecular Formula C12H3604Sis 315171181
Molecular Weight 384.84 g/mol 3151 71[8]

Chemical Structure

(CH3)3SiO[Si(CH3)20]3Si(CHs)

3

[1]

Table 2: Physical Properties
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Property Value Conditions Reference
Appearance Clear, colorless liquid Ambient [4]
Density 0.875 g/mL at 25 °C [1103114119]
0.8755 g/cm?3 at 20 °C [5]
Boiling Point 230 °C at 760 mmHg (lit.) [L1[31[415119]
229 °C at 720 mmHg [2][5]
Melting Point -80 °C [5]1[6]
-81°C (lit.) [11[3][41[9]
Kinematic Viscosity 2.06 cSt at 25°C [6]
Refractive Index 1.3925 at 20 °C/D [51[6]
Vapor Pressure <1 mmHg at 20 °C [1]09]
4.50 x 1072 mmHg atzs e [5]
(extrapolated)

at 25 °C (Typical for
Surface Tension ~20-21 mN/m low viscosity linear

siloxanes)
Water Solubility 7.04 x 10~> mg/L at 25 °C [5]

Solubility

Soluble in benzene
and lighter
hydrocarbons; slightly
soluble in alcohol.

[2]

Table 3: Safety and Stability Properties
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Property Value Conditions Reference
Flash Point 70 °C Closed cup [6]
86 °C
Auto-ignition
430 °C [6]
Temperature
Stable under
Stability recommended storage  [5]

conditions.

Chemical Stability

The product is
chemically stable
under standard
ambient conditions

(room temperature).

Incompatibilities

Strong oxidizing

agents.

Hazardous

Decomposition

Carbon monoxide,
carbon dioxide, silicon
dioxide,

formaldehyde.

Upon combustion

Experimental Protocols for Property Determination

The determination of the physicochemical properties of dodecamethylpentasiloxane should

be conducted following standardized methodologies to ensure accuracy and reproducibility.

The protocols outlined below are based on internationally recognized guidelines from

organizations such as ASTM International and the Organisation for Economic Co-operation and

Development (OECD).

Density Measurement

¢ Principle: The density is determined by measuring the mass of a known volume of the liquid

at a specified temperature.
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» Methodology (based on ASTM D1298/D1481):

o Apparatus: A calibrated hydrometer or a Lipkin bicapillary pycnometer is used. A constant
temperature bath is required to maintain the sample at the specified temperature (e.g., 20
°C or 25 °C).

o Procedure:
» The sample is brought to the test temperature in the constant temperature bath.

» [f using a hydrometer, it is gently lowered into the sample, and the reading is taken at
the principal surface of the liquid.

» [f using a pycnhometer, the pre-weighed pycnometer is filled with the sample, brought to
the test temperature, and then weighed. The volume of the pycnometer is known from
calibration with a liquid of known density (e.g., water).

o Calculation: The density is calculated as the mass of the liquid divided by its volume.

Boiling Point Determination

» Principle: The boiling point is the temperature at which the vapor pressure of the liquid
equals the surrounding atmospheric pressure.

¢ Methodology (based on OECD Guideline 103):

o Apparatus: A distillation flask, a condenser, a thermometer, and a heating source are
required. For pressure correction, a barometer is also needed.

o Procedure:
» The liquid is placed in the distillation flask with boiling chips.
» The apparatus is assembled, and the liquid is heated.

» The temperature at which the liquid boils and a stable column of condensate is
observed on the thermometer is recorded as the boiling point.
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» The atmospheric pressure is recorded, and the boiling point is corrected to standard
pressure (760 mmHg) if necessary.

Viscosity Measurement

e Principle: Kinematic viscosity is determined by measuring the time it takes for a fixed volume
of liquid to flow under gravity through a calibrated viscometer.

o Methodology (based on ASTM D445):

o Apparatus: A calibrated glass capillary viscometer (e.g., Ubbelohde type) and a constant
temperature bath are used.

o Procedure:

» The viscometer is charged with the sample and placed in the constant temperature bath
until it reaches the test temperature (e.g., 25 °C).

» The liquid is drawn up into the viscometer by suction to a point above the upper timing
mark.

» The time taken for the liquid to flow between the upper and lower timing marks is
measured.

o Calculation: The kinematic viscosity (in centistokes) is calculated by multiplying the flow
time (in seconds) by the calibration constant of the viscometer.

Refractive Index Measurement

e Principle: The refractive index, a measure of how much light bends as it passes through the
substance, is determined using a refractometer.

e Methodology (based on ASTM D1807):
o Apparatus: An Abbe refractometer with a circulating fluid system for temperature control.

o Procedure:
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The refractometer prisms are cleaned and brought to the specified temperature (e.g., 20
°C).

» A few drops of the sample are placed on the lower prism.

» The prisms are closed, and the instrument is adjusted until the dividing line between the
light and dark fields is sharp and centered on the crosshairs.

s The refractive index is read from the scale.

Structure-Property Relationships

The unique chemical structure of dodecamethylpentasiloxane is directly responsible for its
characteristic physical properties. The diagram below illustrates the logical relationships
between its molecular features and its macroscopic behavior.

Molecular Structure
(CHB3)3SiO[Si(CH3)20]3Si(CH3)3

contains contains

Flexible Si-O-Si Backbone Non-polar Methyl (CH3) Groups
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Low Viscosity Low Surface Tension
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Caption: Structure-Property Relationship of Dodecamethylpentasiloxane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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